Cas no 2228256-60-6 (1-(3,5-difluoropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(3,5-difluoropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228256-60-6
• MF: C₁₀H₁₂F₂N₂
• MW: 198.212489128113
• CID: 6571273
• PubChem ID: 165659845
• Update Time: 2025-11-01

1-(3,5-difluoropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-difluoropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine
• 2228256-60-6
• EN300-1760826

• Inchi： 1S/C10H12F2N2/c1-9(2)5-10(9,13)8-6(11)3-14-4-7(8)12/h3-4H,5,13H2,1-2H3
• InChI Key： NLDQCOCYASTKHV-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1C1(CC1(C)C)N)F

Computed Properties

• Exact Mass: 198.09685472g/mol
• Monoisotopic Mass: 198.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(3,5-difluoropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine

1-(3,5-Difluoropyridin-4-yl)-2,2-Dimethylcyclopropan-1-Amine: A Comprehensive Overview

The compound with CAS No. 2228256-60-6, known as 1-(3,5-difluoropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound is characterized by its unique structure, which combines a cyclopropane ring with a pyridine moiety and fluorine substituents. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

Recent studies have highlighted the potential of 1-(3,5-difluoropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine as a lead compound in the development of novel therapeutic agents. Its structure facilitates interactions with various biological targets, including enzymes and receptors, due to the electronic properties of the fluorinated pyridine ring and the rigid cyclopropane framework. This combination allows for precise molecular recognition and binding, which are critical in pharmacology.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of fluorine atoms at the 3 and 5 positions is achieved through electrophilic fluorination or nucleophilic substitution reactions. Subsequent steps involve the formation of the cyclopropane ring and the attachment of the amine group. Recent advancements in catalytic methods and transition metal-mediated reactions have significantly improved the efficiency and yield of these processes.

In terms of biological activity, 1-(3,5-difluoropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine has been shown to exhibit potent inhibitory effects on several enzyme targets. For instance, studies have demonstrated its ability to inhibit kinases involved in cellular signaling pathways, making it a potential candidate for anti-cancer therapies. Additionally, its selectivity for certain receptors suggests its utility in treating neurological disorders such as epilepsy or neurodegenerative diseases.

The pharmacokinetic properties of this compound have also been extensively studied. Research indicates that it possesses favorable absorption and bioavailability profiles, which are essential for its effectiveness as an oral medication. Furthermore, its metabolic stability and low toxicity profiles make it a promising drug candidate for long-term therapeutic use.

From an environmental standpoint, 1-(3,5-difluoropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine has been evaluated for its biodegradability and ecological impact. Studies suggest that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in the environment. This is particularly important given the increasing emphasis on sustainable chemistry and eco-friendly drug development.

In conclusion, 1-(3,5-difluoropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine represents a cutting-edge molecule with immense potential in various scientific domains. Its unique structure, combined with its favorable pharmacological properties, positions it as a key player in future drug discovery efforts. Ongoing research continues to explore its applications further, paving the way for innovative treatments and therapies.